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Compound of Interest

Compound Name: CAY10464

Cat. No.: B027634

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research professionals
and is not a substitute for a comprehensive Safety Data Sheet (SDS) provided by the
manufacturer. Always consult the official SDS for CAY10464 before handling this compound.

Introduction

CAY10464 is a potent and selective antagonist of the Aryl Hydrocarbon Receptor (AhR), with a
Ki of 1.4 nM in rabbit liver cytosol preparations.[1] It is a stilbene derivative, identified as 1,3-
dichloro-5-[(1E)-2-(4-methoxyphenyl)ethenyl]-benzene.[1] Due to its potential for use in cancer
and metabolic disease research, understanding its safety profile and proper handling
procedures is critical for laboratory personnel.[2][3][4] This guide provides a detailed overview
of the available safety information, recommended handling protocols, and relevant biological
pathways.

Safety and Toxicological Data

While specific quantitative toxicological data such as LD50 or LC50 values for CAY10464 are
not publicly available in the provided search results, general safety precautions for potent small
molecules should be strictly followed. The toxicological properties have not been thoroughly
investigated.[5]

Table 1: Physical and Chemical Properties
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Property Value Reference
1,3-dichloro-5-[(1E)-2-(4-

Formal Name methoxyphenyl)ethenyl]- [1]
benzene

CAS Number 688348-37-0 [1]

Molecular Formula C15H12CI20 [1]

Molecular Weight 279.2 g/mol [1]

Purity >98% [1]

Formulation A crystalline solid [1]

DMF: 30 mg/ml, DMSO: 30

Solubility [1]
mg/ml, Ethanol: 10 mg/mi

Storage -20°C [3114]

Stability > 4 years [1]

Table 2: Hazard Identification and Precautionary Statements
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GHS . Hazard Precautionary
Hazard Class . Signal Word
Pictogram Statement Statement
o May be harmful if P261, P280,
Acute Toxicity i
- ) swallowed, in P301+P312,
(Oral, Dermal, Not Classified Warning _ _
) contact with skin, P302+P352,
Inhalation) .
or if inhaled. P304+P340
Skin ] P264, P280,
. o . ) May cause skin
Corrosion/Irritatio  Not Classified Warning o P302+P352,
irritation.
n P332+P313
Serious Eye May cause P264, P280,
Damage/Eye Not Classified Warning serious eye P305+P351+P33
Irritation irritation. 8, P337+P313
» May cause P261, P271,
Specific Target N ) ]
o Not Classified Warning respiratory P304+P340,
Organ Toxicity L
irritation. P312

*Note: This classification is based on general recommendations for handling research

chemicals of unknown toxicity. The official SDS from the supplier should be consulted for

definitive hazard information.

Experimental Protocols: Safe Handling Procedures

The following are generalized experimental protocols for the safe handling of potent research
compounds like CAY10464.

3.1. Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are mandatory.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn. Change gloves

immediately if contaminated.

o Body Protection: A lab coat must be worn. For procedures with a risk of splashing, a

chemically resistant apron is recommended.
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o Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-
approved respirator is required.

3.2. Engineering Controls

o All work with solid CAY10464 or concentrated solutions should be conducted in a certified
chemical fume hood.

o Ensure adequate ventilation in all storage and handling areas.
3.3. Spill and Waste Disposal

o Spills: In case of a spill, evacuate the area. Wear appropriate PPE. For solid spills, carefully
sweep up the material to avoid generating dust and place it in a sealed container for
disposal. For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in
a sealed container.

o Waste Disposal: Dispose of all waste materials containing CAY10464 in accordance with
local, state, and federal regulations for hazardous chemical waste.

Visualizations

4.1. Safe Handling Workflow

The following diagram illustrates the recommended workflow for the safe handling of
CAY10464 in a laboratory setting.
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Figure 1: Safe Handling Workflow for CAY10464
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Figure 1: Safe Handling Workflow for CAY10464
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4.2. Aryl Hydrocarbon Receptor (AhR) Signaling Pathway

CAY10464 is an antagonist of the AhR signaling pathway. Understanding this pathway is
crucial for interpreting its biological effects and potential toxicological profile. The diagram
below provides a simplified overview of the AhR signaling cascade.
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Figure 2: Simplified AhR Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

